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Introduction

MM-401 is a potent and specific small molecule inhibitor of the MLL1 (Mixed-Lineage Leukemia
1) histone H3K4 methyltransferase.[1][2] It functions by disrupting the critical protein-protein
interaction between MLL1 and WDR5, a core component of the MLL1 complex.[1][2] This
disruption leads to the inhibition of MLL1's catalytic activity, which is crucial for the transcription
of key target genes, such as the HOXA genes, implicated in the development and maintenance
of MLL-rearranged leukemias.[1][2] In preclinical studies, MM-401 has demonstrated selective
growth inhibition of leukemia cells harboring MLL translocations by inducing cell cycle arrest,
apoptosis, and myeloid differentiation, with minimal effects on non-MLL leukemia cells or
normal bone marrow cells.[1] These application notes provide detailed protocols for the in vitro
treatment of leukemia cell lines with MM-401 and subsequent analysis of its biological effects.

Quantitative Data Summary

The following table summarizes the effective concentrations of MM-401 in various leukemia cell
lines and biochemical assays.
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Cell Line / . Concentration
Parameter Translocation Reference
System I 1ICso I Glso
WDR5-MLL1
) Biochemical
Interaction N/A ICs0: 0.9 NM [11[2]
i Assay
Inhibition
MLL1 Enzymatic  Biochemical
o o N/A ICs0: 0.32 uM [1][2]
Activity Inhibition ~ Assay
Growth Inhibition
MV4;11 MLL-AF4 12.6 pM [1]
(Glso)
MOLM13 MLL-AF9 15.8 uM [1]
KOPN8 MLL-ENL 18.2 uM [1]
No significant
K562 BCR-ABL o [1]
inhibition
No significant
HL60 N/A o [1]
inhibition
No significant
U937 N/A o [1]
inhibition
H3K4 _
) Murine MLL-AF9
Methylation -y MLL-AF9 20 pM (48h) [1][2]
ells
Inhibition
Induction of Murine MLL-AF9 20 yM, 40 uM
_ MLL-AF9 [1]
Apoptosis Cells (48h)
Cell Cycle Arrest ~ Murine MLL-AF9 10 pM, 20 pM,
MLL-AF9 [1]12]
(G1/S) Cells 40 pM (48h)

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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